5-(4-chlorophenyl)-N-[(5-methyl-2-pyrazinyl)methyl]-1,2,4-triazin-3-amine

• IUPAC Name: 5-(4-chlorophenyl)-N-[(5-methylpyrazin-2-yl)methyl]-1,2,4-triazin-3-amine
• InChI: InChI=1S/C15H13ClN6/c1-10-6-18-13(7-17-10)8-19-15-21-14(9-20-22-15)11-2-4-12(16)5-3-11/h2-7,9H,8H2,1H3,(H,19,21,22)
• InChI Key: AJGVIVASBMYUBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)CNC2=NC(=CN=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H13ClN6
• Molecular Weight: 312.76 g/mol

Description

5-(4-chlorophenyl)-N-[(5-methyl-2-pyrazinyl)methyl]-1,2,4-triazin-3-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-(4-chlorophenyl)-N-[(5-methyl-2-pyrazinyl)methyl]-1,2,4-triazin-3-amine is not fully understood. However, it has been suggested that the compound may act as an inhibitor of certain enzymes and receptors, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 5-(4-chlorophenyl)-N-[(5-methyl-2-pyrazinyl)methyl]-1,2,4-triazin-3-amine has various biochemical and physiological effects. These include anti-inflammatory, anti-cancer, and neuroprotective effects. The compound has also been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(4-chlorophenyl)-N-[(5-methyl-2-pyrazinyl)methyl]-1,2,4-triazin-3-amine in lab experiments include its potential therapeutic benefits and its ability to act as a diagnostic tool. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 5-(4-chlorophenyl)-N-[(5-methyl-2-pyrazinyl)methyl]-1,2,4-triazin-3-amine. These include:
1. Further studies to fully understand the mechanism of action of the compound.
2. Investigations into the potential use of the compound in the treatment of various diseases, including cancer and neurological disorders.
3. Development of new diagnostic tools based on the compound.
4. Studies to determine the toxicity of the compound and its potential side effects.
5. Development of new synthesis methods for the compound to improve its efficiency and yield.
Conclusion:
In conclusion, 5-(4-chlorophenyl)-N-[(5-methyl-2-pyrazinyl)methyl]-1,2,4-triazin-3-amine is a promising chemical compound that has potential applications in various fields of scientific research. Its potential therapeutic benefits and diagnostic capabilities make it an important area of study for future research. However, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 5-(4-chlorophenyl)-N-[(5-methyl-2-pyrazinyl)methyl]-1,2,4-triazin-3-amine involves the reaction of 4-chlorobenzaldehyde with 5-methyl-2-pyrazinecarboxaldehyde in the presence of ammonium acetate and acetic acid. The resulting intermediate is then reacted with 4-amino-1,2,4-triazole in the presence of sodium ethoxide to obtain the final product.

Scientific Research Applications

The scientific research application of 5-(4-chlorophenyl)-N-[(5-methyl-2-pyrazinyl)methyl]-1,2,4-triazin-3-amine is diverse and promising. It has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurological disorders. The compound has also shown potential as a diagnostic tool for detecting certain diseases.